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Compound of Interest

Compound Name: 4-Nitrobenzenesulfonyl fluoride

Cat. No.: B142115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Nitrobenzenesulfonyl fluoride
(NBSF), a valuable tool in chemical biology and drug discovery. The document details its

chemical and physical properties, synthesis, and applications, with a particular focus on its role

as a covalent modifier of proteins.

Core Properties of 4-Nitrobenzenesulfonyl Fluoride
4-Nitrobenzenesulfonyl fluoride is a yellow crystalline powder at room temperature.[1] Its key

identifiers and physicochemical properties are summarized in the tables below for easy

reference.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 349-96-2[1][2][3][4]

Molecular Formula C₆H₄FNO₄S[1][2][3]

Molecular Weight 205.16 g/mol [1][3][4]

Synonyms p-Nitrobenzenesulfonyl fluoride, 4-NBSF[2][3]

InChI Key HRLAPUHJWRZEIC-UHFFFAOYSA-N[4]

SMILES O=S(F)(c1ccc(cc1)--INVALID-LINK--=O)=O[4]

Table 2: Physicochemical Properties

Property Value

Appearance Yellow crystalline powder[1]

Melting Point 78-80 °C[4]

Boiling Point 305.1 °C at 760 mmHg[2]

Density 1.554 g/cm³[2]

Flash Point 138.3 °C[2]

Refractive Index 1.544[2]

Vapor Pressure 0.00151 mmHg at 25°C[2]

Synthesis of 4-Nitrobenzenesulfonyl Fluoride
A common and effective method for synthesizing 4-Nitrobenzenesulfonyl fluoride is through

the fluorination of 4-nitrobenzene-1-sulfonyl chloride. A detailed experimental protocol is

provided below.

Experimental Protocol: Synthesis from 4-Nitrobenzene-
1-sulfonyl Chloride
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This protocol outlines a general procedure for the synthesis of 4-Nitrobenzenesulfonyl
fluoride.[1]

Materials:

4-nitrobenzene-1-sulfonyl chloride (90.2 mmol)

Potassium fluoride (KF, 451 mmol)[1]

18-crown-6 (4.5 mmol)[1]

Acetonitrile (CH₃CN, 500 mL)[1]

Ethyl acetate (EtOAc, 600 mL)[1]

Deionized water (H₂O)

Saturated brine

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

To a 500 mL solution of 4-nitrobenzene-1-sulfonyl chloride in acetonitrile, add potassium

fluoride and 18-crown-6.

Stir the reaction mixture at room temperature for 24 hours.

Evaporate the solvent to dryness using a rotary evaporator.

Dissolve the residue in ethyl acetate.

Wash the organic solution sequentially with deionized water (3 x 300 mL) and saturated

brine (300 mL).[1]

Dry the organic layer over anhydrous sodium sulfate.

Filter the solution and concentrate it in a vacuum to yield 4-Nitrobenzenesulfonyl fluoride
as a yellow solid.[1]
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Workflow Diagram:

Start: 4-nitrobenzene-1-sulfonyl chloride in Acetonitrile

Add Potassium Fluoride and 18-crown-6

Stir at Room Temperature for 24h

Evaporate Solvent

Dissolve in Ethyl Acetate

Wash with Water and Brine

Dry with Sodium Sulfate

Filter and Concentrate

End: 4-Nitrobenzenesulfonyl fluoride

Click to download full resolution via product page
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Caption: Synthesis of 4-Nitrobenzenesulfonyl fluoride.

Applications in Research and Drug Development
4-Nitrobenzenesulfonyl fluoride is a valuable reagent in chemical biology and drug

development, primarily utilized as a protein modifying agent. Its sulfonyl fluoride moiety acts as

a reactive "warhead" that can form covalent bonds with specific amino acid residues within

proteins.[5]

Covalent Modification of Tyrosine Residues
NBSF is particularly noted for its specificity towards modifying tyrosine residues in proteins.[3]

[6] The electrophilic sulfur atom of the sulfonyl fluoride is susceptible to nucleophilic attack by

the hydroxyl group of the tyrosine side chain. This reaction results in the formation of a stable

sulfonate ester linkage, effectively and irreversibly modifying the protein.

Mechanism of Tyrosine Modification:

Reactants

Product
4-Nitrobenzenesulfonyl fluoride

Covalently Modified Tyrosine

Sulfonyl Fluoride Exchange (SuFEx)

Tyrosine Residue

Click to download full resolution via product page

Caption: Covalent modification of tyrosine by NBSF.

This targeted modification is a powerful tool for:

Enzyme Inhibition: By modifying a critical tyrosine residue in an enzyme's active site, NBSF

and its derivatives can act as irreversible inhibitors.[6]
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Target Identification and Validation: Sulfonyl fluoride probes are used to identify and validate

drug targets by covalently labeling proteins in complex biological samples.[6][7]

Chemical Proteomics: These probes enable the enrichment and identification of target

proteins from cell lysates.[7]

Role in Drug Discovery
The sulfonyl fluoride moiety is considered a "privileged warhead" in medicinal chemistry.[5] Its

reactivity can be tuned by modifying the aromatic ring, allowing for the development of highly

specific covalent inhibitors. Aromatic sulfonyl fluorides with a nitro group have shown

remarkable antibacterial activity, highlighting their potential in developing new antibiotics.[8][9]

Signaling Pathway Inhibition (Conceptual):

The covalent modification of a key protein, such as a kinase, by a sulfonyl fluoride inhibitor can

block downstream signaling events.

Upstream Signal

Target Kinase (e.g., with active site Tyrosine)

Substrate Protein

Phosphorylation X

Downstream Signaling

Sulfonyl Fluoride Inhibitor
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Click to download full resolution via product page

Caption: Inhibition of a signaling pathway by a sulfonyl fluoride.

Experimental Protocol: Protein Modification
The following is a generalized protocol for the covalent modification of a protein with 4-
Nitrobenzenesulfonyl fluoride. Specific conditions such as concentration, temperature, and

incubation time will need to be optimized for the particular protein of interest.

Materials:

Purified protein of interest containing accessible tyrosine residues.

4-Nitrobenzenesulfonyl fluoride (NBSF).

Reaction buffer (e.g., phosphate-buffered saline, pH 7.4).

Quenching reagent (e.g., a primary amine like Tris or glycine).

Analytical tools for confirming modification (e.g., mass spectrometry, SDS-PAGE).

Procedure:

Prepare a stock solution of NBSF in an appropriate organic solvent (e.g., DMSO).

Dilute the protein to the desired concentration in the reaction buffer.

Add the NBSF stock solution to the protein solution to achieve the desired final

concentration.

Incubate the reaction mixture at a controlled temperature for a specific duration.

Quench the reaction by adding an excess of the quenching reagent.

Analyze the reaction products to confirm covalent modification and determine the extent of

labeling.

Experimental Workflow:
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Start: Purified Protein

Mix Protein and NBSF

Prepare NBSF Stock Solution

Incubate

Quench Reaction

Analyze Modified Protein (e.g., Mass Spec)

End: Characterized Modified Protein

Click to download full resolution via product page

Caption: Workflow for protein modification with NBSF.

This guide provides foundational knowledge on 4-Nitrobenzenesulfonyl fluoride, empowering

researchers to effectively utilize this compound in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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